Cas no 2229208-97-1 (tert-butyl N-2-amino-1-(2,3,6-trifluorophenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(2,3,6-trifluorophenyl)ethylcarbamate
• CAS No: 2229208-97-1
• MF: C₁₃H₁₇F₃N₂O₂
• MW: 290.281493902206
• CID: 6009925
• PubChem ID: 165663774
• Update Time: 2025-05-19

tert-butyl N-2-amino-1-(2,3,6-trifluorophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(2,3,6-trifluorophenyl)ethylcarbamate
• 2229208-97-1
• EN300-1887637
• tert-butyl N-[2-amino-1-(2,3,6-trifluorophenyl)ethyl]carbamate

• Inchi： 1S/C13H17F3N2O2/c1-13(2,3)20-12(19)18-9(6-17)10-7(14)4-5-8(15)11(10)16/h4-5,9H,6,17H2,1-3H3,(H,18,19)
• InChI Key： AXHBJGGETIGFHI-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C(CN)NC(=O)OC(C)(C)C)F)F

Computed Properties

• Exact Mass: 290.12421228g/mol
• Monoisotopic Mass: 290.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-1-(2,3,6-trifluorophenyl)ethylcarbamate

tert-butyl N-2-amino-1-(2,3,6-trifluorophenyl)ethylcarbamate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl N-2-amino-1-(2,3,6-trifluorophenyl)ethylcarbamate (CAS No. 2229208-97-1) stands out as a significant molecule with diverse applications and intriguing properties. This compound is a derivative of carbamates, which are widely used in various industries due to their unique chemical characteristics. The tert-butyl group in its structure contributes to its stability and reactivity, while the amino and trifluorophenyl substituents play pivotal roles in determining its functional properties.

Recent studies have highlighted the potential of tert-butyl N-2-amino-1-(2,3,6-trifluorophenyl)ethylcarbamate in the field of drug discovery. Researchers have explored its ability to act as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and analgesic properties. The presence of the trifluorophenyl group enhances the molecule's lipophilicity, making it an ideal candidate for drug delivery systems that require efficient absorption across biological membranes.

The synthesis of tert-butyl N-2-amino-1-(2,3,6-trifluorophenyl)ethylcarbamate involves a multi-step process that combines nucleophilic substitution and condensation reactions. The use of tert-butyl as a protecting group ensures the stability of intermediate compounds during the synthesis. This approach not only simplifies the reaction pathway but also minimizes side reactions, leading to a higher yield of the desired product.

One of the most fascinating aspects of this compound is its role in materials science. The trifluorophenyl group imparts unique electronic properties to the molecule, making it suitable for applications in organic electronics. Recent research has demonstrated its potential as a component in organic light-emitting diodes (OLEDs), where it enhances device efficiency and stability. The integration of tert-butyl N-2-amino-1-(2,3,6-trifluorophenyl)ethylcarbamate into OLEDs has shown promising results in terms of luminous efficiency and operational lifetime.

In addition to its chemical applications, this compound has found utility in agricultural chemistry. The amino group in its structure enables it to act as a precursor for herbicides and pesticides. Studies have shown that derivatives of this compound exhibit selective toxicity against certain pests and weeds without adversely affecting beneficial organisms. This makes it a valuable asset in sustainable agriculture practices.

The environmental impact of tert-butyl N-2-amino-1-(2,3,6-trifluorophenyl)ethylcarbamate has also been a subject of recent investigations. Researchers have assessed its biodegradability and toxicity profiles under various environmental conditions. Findings indicate that under aerobic conditions, the compound undergoes rapid degradation into innocuous byproducts, reducing its potential ecological footprint.

In conclusion, tert-butyl N-2-amino-1-(2,3,6-trifluorophenyl)ethylcarbamate (CAS No. 2229208-97-1) is a versatile compound with applications spanning multiple disciplines. Its unique chemical structure endows it with properties that make it invaluable in drug discovery, materials science, and agricultural chemistry. As research continues to uncover new facets of this molecule's potential, it is poised to play an even more significant role in advancing technological and scientific frontiers.